4,5-diisobutyl-1-(2-propynyl)-1H-imidazol-2-yl 4-fluorobenzyl sulfide

• IUPAC Name: 2-[(4-fluorophenyl)methylsulfanyl]-4,5-bis(2-methylpropyl)-1-prop-2-ynylimidazole
• InChI: InChI=1S/C21H27FN2S/c1-6-11-24-20(13-16(4)5)19(12-15(2)3)23-21(24)25-14-17-7-9-18(22)10-8-17/h1,7-10,15-16H,11-14H2,2-5H3
• InChI Key: XVFVUXXZFKCDJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=C(N(C(=N1)SCC2=CC=C(C=C2)F)CC#C)CC(C)C
• Molecular Formula: C21H27FN2S
• Molecular Weight: 358.5 g/mol

Description

4,5-Diisobutyl-1-(2-propynyl)-1H-imidazol-2-yl 4-fluorobenzyl sulfide, also known as DIPFS, is a novel sulfide compound that has been studied for its potential applications in various scientific research fields. It is a synthetic compound that has been developed to mimic the structure of naturally occurring sulfides, and its unique structure makes it a promising candidate for a variety of applications.

Scientific Research Applications

Radioligand Potential in PET Studies

The compound 4,5-diisobutyl-1-(2-propynyl)-1H-imidazol-2-yl 4-fluorobenzyl sulfide may have potential applications in positron emission tomography (PET) studies, particularly as a radioligand. For example, similar compounds have been used in the synthesis of potential histamine H3 receptor ligands for clinical PET studies (Iwata et al., 2000).

Unusual Synthesis Mechanisms

Research indicates that compounds with similar structures can demonstrate unique synthesis mechanisms, offering insights into chemical reactions and potential applications in medicinal chemistry. For instance, an unusual synthesis mechanism was observed in the formation of a compound related to antihistamines, which may provide valuable insights for further chemical research (Jha, 2005).

Coordination and Reduction Reactions

Compounds structurally similar to 4,5-diisobutyl-1-(2-propynyl)-1H-imidazol-2-yl 4-fluorobenzyl sulfide have been studied for their ability to undergo coordination and reduction reactions with sulfur halides and sulfur oxygen halides. These reactions are significant in understanding the chemical behavior of such compounds and their potential applications in various fields including material science and catalysis (Kuhn et al., 1996).

Crystal Structure and Spectral Analysis

The crystal structure and spectral analysis of similar compounds have been studied, providing insights into their molecular structure, which is critical for their potential applications in areas such as drug design and material science. For example, the structure of 1-(4-fluorobenzyl)-2-(4-cyanophenyl)-1H-benzimidazole-5-carbonitrile was confirmed using various spectral techniques, which can guide the application of related compounds in scientific research (Özbey et al., 2004).

Catalysis and Organic Synthesis

Similar compounds have been explored in the context of catalysis and organic synthesis, suggesting potential applications for 4,5-diisobutyl-1-(2-propynyl)-1H-imidazol-2-yl 4-fluorobenzyl sulfide in these areas. For example, the synthesis of 1-(4-fluorobenzyl)-2-chloro-1H-benzo[d]imidazole and its use in organic synthesis reactions could provide a basis for the application of similar compounds in the development of new synthetic routes and catalysts (Jin-qing, 2009).